Cas no 943437-96-5 (1-Benzyl-3-methylazetidin-3-amine)

1-Benzyl-3-methylazetidin-3-amine structure
943437-96-5 structure
Product Name:1-Benzyl-3-methylazetidin-3-amine
CAS No:943437-96-5
MF:C11H16N2
MW:176.258142471313
MDL:MFCD18839235
CID:1040662
PubChem ID:59393608
Update Time:2025-04-20

1-Benzyl-3-methylazetidin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1-Benzyl-3-methylazetidin-3-amine
    • 3-AMINO-3-METHYL-N-BENZYLAZETIDINE
    • AKOS013648722
    • SB15653
    • CDANDELGCYKWGP-UHFFFAOYSA-N
    • 943437-96-5
    • AS-51364
    • CS-0054429
    • FT-0686022
    • 3-AMINO-3-METHYL-N-BENZYLAZETIDINE[943437-96-5]
    • J-511590
    • DTXSID60731843
    • SCHEMBL867675
    • P12493
    • MFCD18839235
    • DB-348034
    • MDL: MFCD18839235
    • Inchi: 1S/C11H16N2/c1-11(12)8-13(9-11)7-10-5-3-2-4-6-10/h2-6H,7-9,12H2,1H3
    • InChI Key: CDANDELGCYKWGP-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)CC(C)(C1)N

Computed Properties

  • Exact Mass: 176.131348519g/mol
  • Monoisotopic Mass: 176.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.3Ų

1-Benzyl-3-methylazetidin-3-amine Pricemore >>

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